2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H13ClF3N5O2/c21-13-4-6-15(7-5-13)29-18-16(9-26-29)19(31)28(11-25-18)10-17(30)27-14-3-1-2-12(8-14)20(22,23)24/h1-9,11H,10H2,(H,27,30)
• InChI Key: QHGSSCKFOWUDPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)Cl)C(F)(F)F
• Molecular Formula: C20H13ClF3N5O2
• Molecular Weight: 447.8 g/mol

Description

2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H13ClF3N5O2 and its molecular weight is 447.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound 2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3-(trifluoromethyl)phenyl)acetamide has been extensively researched for its potential in synthesizing derivatives with significant biological activities. Studies focus on the synthesis and characterization of various derivatives, examining their structure through spectral data and elemental analyses. For instance, El-Morsy et al. (2017) synthesized a series of pyrazolo[3,4-d]pyrimidine derivatives and evaluated their antitumor activities against specific cancer cell lines, identifying certain compounds with notable antitumor properties (El-Morsy, El-Sayed, & Abulkhair, 2017).

Biological Activities and Potential Applications

The compound has demonstrated significant potential in biomedical research, particularly in the development of novel therapeutic agents. Bondock et al. (2008) and Rahmouni et al. (2016) have illustrated its capacity to be modified into structures with antimicrobial and anticancer properties, highlighting its versatility and potential as a scaffold for drug development (Bondock, Rabie, Etman, & Fadda, 2008); (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).

Structural and Conformational Studies

Research has also delved into understanding the structural and conformational nuances of the compound and its derivatives. Studies such as those by Narayana et al. (2016) have investigated different molecular conformations and the hydrogen bonding patterns in these compounds, providing deeper insights into their structural characteristics and potential implications for their biological activity (Narayana, Yathirajan, Rathore, & Glidewell, 2016).